Cas no 1859803-34-1 (1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester)

• Product Name: 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester
• CAS No: 1859803-34-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5275185
• Update Time: 2025-10-25

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester

• Inchi： 1S/C10H16O4/c1-4-12-9(11)8-10(14-8)5-6(2)13-7(10)3/h6-8H,4-5H2,1-3H3
• InChI Key： ZNHZNGYMWZTECA-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)OC2C)C1C(OCC)=O

Additional information on 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester: A Comprehensive Overview

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester, also known by its CAS registry number 1859803-34-1, is a unique organic compound with a complex structure that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a dioxane ring fused to a cyclopropane ring system, creating a highly strained and reactive framework. The presence of the ethyl ester group further enhances its functional versatility, making it a valuable compound in various chemical applications.

The synthesis of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester involves a multi-step process that typically begins with the preparation of the spiro precursor. Recent advancements in asymmetric catalysis and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of such complex structures. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the spiro system, leveraging the unique reactivity of strained rings. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for applications in drug discovery and materials science.

The physical and chemical properties of this compound are heavily influenced by its spiro structure and substituents. The dioxane ring introduces rigidity and strain into the molecule, which can significantly affect its reactivity and stability. Recent studies have shown that the strain within the spiro system can be harnessed to induce specific reaction pathways under thermal or photochemical conditions. For instance, the molecule has been shown to undergo [2+2] cycloaddition reactions under UV irradiation, forming novel bicyclic structures with potential applications in optoelectronics.

In terms of applications, 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester has found utility in the development of advanced materials such as liquid crystals and stimuli-responsive polymers. Its rigid structure and functional groups make it an ideal candidate for incorporating into polymer backbones where mechanical strength and responsiveness are desired. Recent research has focused on its use as a building block for self-healing materials, where the spiro system acts as a reversible cross-linking unit under specific stimuli.

The biological activity of this compound is another area of active investigation. Initial studies suggest that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This has led to exploratory research into its potential as a lead compound for drug development. However, further studies are required to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic applications.

In conclusion, 1859803-34-1, or 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,6-dimethyl-, ethyl ester, represents a fascinating example of how complex molecular architectures can be leveraged to create compounds with diverse functional properties. With ongoing advancements in synthetic methodologies and materials science, this compound is poised to play an increasingly important role in both academic research and industrial applications.